Dodecyl 4,4-didodecyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate

Specification

• CAS No.: 65301-38-4
• Molecular Formula: C52H104O4S2Sn
• Molecular Weight: 976.2 g/mol
• IUPAC Name: dodecyl 2-[(2-dodecoxy-2-oxoethyl)sulfanyl-didodecylstannyl]sulfanylacetate
• Standard InChI: InChI=1S/2C14H28O2S.2C12H25.Sn/c2*1-2-3-4-5-6-7-8-9-10-11-12-16-14(15)13-17;2*1-3-5-7-9-11-12-10-8-6-4-2;/h2*17H,2-13H2,1H3;2*1,3-12H2,2H3;/q;;;;+2/p-2
• Standard InChI Key: RCSXDSFZCXFKPY-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCOC(=O)CS[Sn](CCCCCCCCCCCC)(CCCCCCCCCCCC)SCC(=O)OCCCCCCCCCCCC

Introduction

Dodecyl 4,4-didodecyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate is a complex organotin compound with a unique molecular structure. It includes a dodecyl group and a stannaicosanoate moiety, featuring a molecular formula of C52H104O4S2Sn and a molecular weight of approximately 976.2 g/mol. This compound is notable for its potential applications in materials science and pharmaceuticals due to its distinct chemical properties and biological activities.

Chemical Identifiers:

• Molecular Formula: C52H104O4S2Sn

• CAS Number: 65301-38-4

• European Community Number: 265-688-9

• InChIKey: RCSXDSFZCXFKPY-UHFFFAOYSA-L

Synthesis and Reactivity

The synthesis of Dodecyl 4,4-didodecyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate typically involves multi-step organic reactions. These methods require careful control of reaction conditions to ensure high yields and purity. The compound's reactivity is influenced by its organotin group, which is known for its ability to participate in various chemical reactions.

Potential Applications

Dodecyl 4,4-didodecyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate has potential applications in several areas, including materials science and pharmaceuticals. Its unique chemical properties and biological activities make it a subject of interest for interaction studies with biological systems at a molecular level.

Comparative Compounds

This compound shares structural similarities with other organotin compounds, such as:

Compound Name	Molecular Formula	Key Features
Dodecyl 4,4-dioctyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate	C44H88O4S2Sn	Similar structure with variations in alkyl groups
Tetradecyl 4,4-didodecyl-7-oxo-8-oxa-3,5-dithia-4-stannadocosanoate	Not specified	Longer alkyl chain; potential for greater hydrophobicity
Dodecyl 5,5-didodecyl-9-oxo-10-oxa-4,6-dithia-5-stannadocosanoate	C54H108O4S2Sn	Variations in functional groups; distinct biological activities

Safety and Regulatory Information

Regulatory information on Dodecyl 4,4-didodecyl-7-oxo-8-oxa-3,5-dithia-4-stannaicosanoate is limited, but it is listed in the Australian Inventory of Industrial Chemicals. The compound is not considered commercially active in Australia and has not been evaluated in-depth.